N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C31H29F2N3O2
• Molecular Weight: 513.6 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C31H29F2N3O2/c1-18-28(31(38)35-25-14-11-22(32)17-24(25)33)29(20-9-12-23(13-10-20)36(2)3)30-26(34-18)15-21(16-27(30)37)19-7-5-4-6-8-19/h4-14,17,21,29,34H,15-16H2,1-3H3,(H,35,38)
• InChI Key: XSXXEPJOUHVKAU-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=CC=C3)C4=CC=C(C=C4)N(C)C)C(=O)NC5=C(C=C(C=C5)F)F

Description

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as DPH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DPH belongs to the class of quinolinecarboxamide derivatives, which have been shown to possess anti-inflammatory, anticancer, and antiviral properties.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood, but it is believed to involve multiple pathways. In cancer cells, this compound induces apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR signaling pathway. In addition, this compound inhibits the NF-κB pathway, which is a key regulator of inflammation. Furthermore, this compound has been shown to inhibit viral replication by targeting various stages of the viral life cycle.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in cells. In cancer cells, this compound induces DNA damage and inhibits DNA repair mechanisms. Moreover, this compound inhibits the expression of various oncogenes and tumor suppressor genes. In addition, this compound has been shown to reduce the production of reactive oxygen species, which are involved in the pathogenesis of various diseases. Furthermore, this compound has been found to affect the expression of various cytokines and chemokines, which are involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has several advantages for lab experiments, including its high potency and selectivity for cancer cells and viruses. Moreover, this compound has low toxicity and is well-tolerated in animal models. However, this compound has some limitations, including its poor solubility in water and low bioavailability. Furthermore, this compound may have off-target effects, which could affect the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One area of focus is the development of more potent and selective derivatives of this compound for the treatment of cancer and viral infections. Moreover, further research is needed to elucidate the mechanism of action of this compound and its effects on various biochemical and physiological processes. In addition, studies are needed to investigate the potential of this compound in combination with other drugs for the treatment of various diseases. Finally, the development of novel drug delivery systems for this compound could enhance its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 2,4-difluoroaniline, 4-dimethylaminobenzaldehyde, and 2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carboxylic acid in the presence of a suitable catalyst. The resulting product is purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-[4-(dimethylamino)phenyl]-2-methyl-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, this compound has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, this compound has been found to exhibit antiviral activity against various viruses, including influenza A virus and hepatitis C virus.